Cas no 898785-51-8 (1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one)

• Product Name: 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one
• CAS No: 898785-51-8
• MF: C₁₆H₂₂ClNO
• MW: 279.804983615875
• MDL: MFCD08064106
• CID: 994296
• PubChem ID: 24723730
• Update Time: 2025-10-24

1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one
• 1-(2-CHLORO-PYRIDIN-4-YL)-5-CYCLOHEXYL-PENTAN-1-ONE
• 3-Chloro-4-pyridyl (4-cyclohexyl)butyl ketone
• 2-Chloro-4-pyridyl(4-cyclohexyl)butylketone
• MFCD07699445
• 2-Chloro-4-pyridyl (4-cyclohexyl)butyl ketone
• 1-(2-chloropyridin-4-yl)-5-cyclohexylpentan-1-one
• 898785-51-8
• AKOS016019031

• MDL： MFCD08064106
• Inchi： 1S/C16H22ClNO/c17-16-12-14(10-11-18-16)15(19)9-5-4-8-13-6-2-1-3-7-13/h10-13H,1-9H2
• InChI Key： MYSDPGYEGDKSHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CCCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 279.13900
• Monoisotopic Mass: 279.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 5.05840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one

1-(3-Chloropyridin-4-yl)-5-Cyclohexylpentan-1-one: A Comprehensive Overview

The compound 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one (CAS No. 898785-51-8) is a unique organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. Its complex structure, featuring a pyridine ring substituted with a chlorine atom at position 3 and a cyclohexyl group attached to a pentanone backbone, positions it as a potential candidate for various applications, including drug development and material synthesis.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The pyridine moiety in this compound is particularly notable for its ability to participate in π-π interactions and hydrogen bonding, which can influence bioavailability and pharmacokinetics. Additionally, the presence of a cyclohexyl group introduces steric bulk, which may enhance the molecule's stability and solubility in biological environments.

One of the most promising aspects of 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one is its potential as a lead compound in drug discovery. The combination of a pyridine ring and a cyclohexyl group creates a unique scaffold that can be further modified to target specific biological pathways. For instance, the molecule's structural features make it a suitable candidate for designing inhibitors against enzymes involved in oncogenesis or inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of such molecules with high accuracy. Using quantum mechanical calculations, scientists can optimize the structure of 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one to improve its interaction with target proteins. This approach has already shown promising results in identifying key residues that contribute to binding, providing valuable insights for further chemical modifications.

Another area of interest lies in the molecule's crystalline properties. The combination of aromatic and aliphatic components suggests that it may form stable crystal structures, which are highly desirable for drug formulation. By leveraging X-ray diffraction techniques, researchers can study the molecular packing and identify factors that influence the compound's solubility and bioavailability.

Furthermore, the molecule's pentanone backbone provides a versatile platform for introducing functional groups that can modulate its biological activity. For example, substituting the cyclohexyl group with other bulky groups or introducing hydrophilic moieties can enhance the compound's ability to cross cellular membranes and interact with intracellular targets.

In conclusion, 1-(3-chloropyridin-4-yl)-5-cyclohexylpentan-1-one represents a valuable addition to the arsenal of tools available to researchers in the pharmaceutical industry. Its unique combination of structural features and potential for modification make it a compelling candidate for drug development. As our understanding of its properties continues to evolve, it is likely to play an increasingly important role in the advancement of medical science.